2,6-Dioxo-1,2,3,6-tetrahydropyrimidine-4-carbonyl bromide
Cat. No. B8336030
M. Wt: 218.99 g/mol
InChI Key: HYKVQUMKIOZNAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08236952B2
Procedure details
In a dry 2-necked, round bottomed flask, equipped with a magnetic stirrer and fixed with a separatory funnel, containing 10.07 mL (130 mmol) of thionyl bromide, and a water condenser, is placed 15.61 g (100 mmol) of orotic acid. Addition of the thionyl bromide is completed with heating to about 45° C. over the course of about 80 minutes. When addition of the thionyl bromide is complete the mixture is heated and stirred for an additional hour. The water condenser is then replaced with a distillation side arm condenser and the crude mixture is distilled. The crude distillate in the receiving flask is then fractionally distilled to obtain the acyl bromide, 2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbonyl bromide (orotoyl bromide). This acyl bromide, 6.57 g (30 mmol), is put into a dry separatory funnel and combined with 25 mL of dry DCM for use in the next step of the reaction.
Name
Identifiers
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REACTION_CXSMILES
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S(Br)([Br:3])=O.[C:5]([OH:15])(=O)[C:6]1[NH:13][C:11](=[O:12])[NH:10][C:8](=[O:9])[CH:7]=1>O>[O:12]=[C:11]1[NH:13][C:6]([C:5]([Br:3])=[O:15])=[CH:7][C:8](=[O:9])[NH:10]1
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Inputs
Step One
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Name
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|
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Quantity
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10.07 mL
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Type
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reactant
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Smiles
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S(=O)(Br)Br
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Step Two
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Name
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|
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Quantity
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15.61 g
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Type
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reactant
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Smiles
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C(C1=CC(=O)NC(=O)N1)(=O)O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(=O)(Br)Br
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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S(=O)(Br)Br
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Step Five
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Name
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|
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Quantity
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0 (± 1) mol
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|
Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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45 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred for an additional hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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In a dry 2-necked, round bottomed flask, equipped with a magnetic stirrer
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CUSTOM
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Type
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CUSTOM
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Details
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fixed with a separatory funnel
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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is heated
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DISTILLATION
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Type
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DISTILLATION
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Details
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the crude mixture is distilled
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DISTILLATION
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Type
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DISTILLATION
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Details
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The crude distillate in the receiving flask is then fractionally distilled
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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|
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Name
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|
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Type
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product
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Smiles
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O=C1NC(C=C(N1)C(=O)Br)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
